Cas no 1526266-29-4 (1-Cyclopropyl-1-(3-ethoxyphenyl)ethanol)

1-Cyclopropyl-1-(3-ethoxyphenyl)ethanol is a chiral tertiary alcohol derivative with potential applications in pharmaceutical and fine chemical synthesis. Its structure incorporates both cyclopropyl and ethoxyphenyl moieties, offering versatility as an intermediate in the development of biologically active compounds. The cyclopropyl group enhances steric and electronic properties, while the ethoxy substituent provides opportunities for further functionalization. This compound is particularly valuable in asymmetric synthesis due to its stereogenic center, enabling the construction of enantiomerically enriched targets. High purity grades are available to ensure reproducibility in research and industrial processes. Proper handling under inert conditions is recommended to preserve stability.
1-Cyclopropyl-1-(3-ethoxyphenyl)ethanol structure
1526266-29-4 structure
Product Name:1-Cyclopropyl-1-(3-ethoxyphenyl)ethanol
CAS No:1526266-29-4
MF:C13H18O2
MW:206.2808
MDL:MFCD23864750
CID:5087579
Update Time:2026-03-02

1-Cyclopropyl-1-(3-ethoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

    • 1-cyclopropyl-1-(3-ethoxyphenyl)ethanol
    • 1-Cyclopropyl-1-(3-ethoxyphenyl)ethan-1-ol
    • 1-Cyclopropyl-1-(3-ethoxyphenyl)ethanol
    • MDL: MFCD23864750
    • Inchi: 1S/C13H18O2/c1-3-15-12-6-4-5-11(9-12)13(2,14)10-7-8-10/h4-6,9-10,14H,3,7-8H2,1-2H3
    • InChI Key: XBRLTESYVKYNFL-UHFFFAOYSA-N
    • SMILES: O([H])C(C([H])([H])[H])(C1C([H])=C([H])C([H])=C(C=1[H])OC([H])([H])C([H])([H])[H])C1([H])C([H])([H])C1([H])[H]

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 213
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.5

1-Cyclopropyl-1-(3-ethoxyphenyl)ethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB430205-1 g
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abcr
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abcr
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Ambeed
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